Cas no 2171147-04-7 ((3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid)

• Product Name: (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid
• CAS No: 2171147-04-7
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6518436
• PubChem ID: 165877317
• Update Time: 2025-07-30

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid
• (3S)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}butanoic acid
• EN300-1576285
• 2171147-04-7

• Inchi： 1S/C24H24N4O5/c1-15(10-23(30)31)26-22(29)13-28-12-16(11-25-28)27-24(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,11-12,15,21H,10,13-14H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t15-/m0/s1
• InChI Key： JDRIMQVBQPLUEK-HNNXBMFYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid

Comprehensive Analysis of (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid (CAS No. 2171147-04-7)

(3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid (CAS No. 2171147-04-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique pyrazole ring and a butanoic acid backbone, making it invaluable for drug discovery and biochemical research. Its structural complexity and functional versatility have garnered significant attention in the pharmaceutical and biotechnology sectors.

The growing demand for custom peptide synthesis and targeted drug delivery systems has propelled interest in 2171147-04-7. Researchers are particularly focused on its role in proteomics and enzyme inhibition studies, where its Fmoc group ensures stability during solid-phase peptide synthesis (SPPS). With the rise of AI-driven drug design and high-throughput screening, this compound is increasingly referenced in computational chemistry databases and molecular docking simulations.

One of the most searched questions related to (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid is its solubility and compatibility with common organic solvents. Studies confirm its solubility in DMF, DMSO, and acetonitrile, which aligns with its applications in automated peptide synthesizers. Additionally, its stability under acidic conditions makes it suitable for Boc-deprotection protocols, a critical step in peptide chain elongation.

Another trending topic is the compound’s potential in antibody-drug conjugates (ADCs). The pyrazole moiety offers a reactive site for click chemistry, enabling precise bioconjugation with monoclonal antibodies. This aligns with the booming cancer therapeutics market, where ADC development is a key focus. Researchers are also exploring its utility in fluorescent labeling for live-cell imaging, leveraging its Fmoc group’s UV absorbance properties.

From a synthetic chemistry perspective, CAS 2171147-04-7 is often discussed in forums addressing chiral purity and racemization risks. Its (3S)-configuration ensures enantioselectivity, which is crucial for bioactive peptide applications. Recent publications highlight its use in GPCR-targeted ligands, further emphasizing its relevance in neuropharmacology and cell signaling research.

Environmental and green chemistry advocates are investigating sustainable synthesis routes for this compound. With microwave-assisted synthesis and flow chemistry gaining traction, efforts are underway to optimize its production while minimizing organic waste. This resonates with the broader ESG (Environmental, Social, and Governance) trends in the life sciences industry.

In summary, (3S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}butanoic acid (CAS No. 2171147-04-7) is a multifaceted building block for peptide-based therapeutics and diagnostic tools. Its integration into cutting-edge research underscores its importance in advancing precision medicine and biomaterials science. As the scientific community continues to explore its applications, this compound remains a cornerstone in innovative drug development pipelines.